Cas no 18087-10-0 (4,5-Dimethyl-2-nitrophenol)

• Product Name: 4,5-Dimethyl-2-nitrophenol
• CAS No: 18087-10-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD15527214
• CID: 224533
• PubChem ID: 349117
• Update Time: 2025-04-19

4,5-Dimethyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4,5-dimethyl-2-nitro-
• 4,5-Dimethyl-2-nitrophenol
• 2-nitro-4,5-dimethylphenol
• 4,5-dimethyl-2-nitro-phenol
• 5-Nitro-4-hydroxy-o-xylol
• 5-Nitro-4-oxy-1.2-dimethyl-benzol
• 6-Nitro-asymm.-o-xylenol
• AC1L8AOH
• BBL022755
• NSC408681
• STL199566
• SureCN62337
• CS-0313668
• AS-8267
• SCHEMBL62337
• 6-Nitro-3,4-dimethylphenol
• KGDIYDUZVHFMHQ-UHFFFAOYSA-N
• Phenol, 4,5-dimethyl-2-nitro-
• AKOS009491285
• 18087-10-0
• NSC-408681
• DTXSID10325115

• MDL： MFCD15527214
• Inchi： 1S/C8H9NO3/c1-5-3-7(9(11)12)8(10)4-6(5)2/h3-4,10H,1-2H3
• InChI Key： KGDIYDUZVHFMHQ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.585
• PSA: 63.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols